Cas no 1112179-28-8 ((4-Fluoro-3-isopropylphenyl)methanamine)

• Product Name: (4-Fluoro-3-isopropylphenyl)methanamine
• CAS No: 1112179-28-8
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 2190084
• PubChem ID: 40151792
• Update Time: 2025-06-23

(4-Fluoro-3-isopropylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-3-isopropylphenyl)methanamine
• (4-fluoro-3-isopropylphenyl)methanamine hydrochloride
• (4-fluoro-3-propan-2-ylphenyl)methanamine
• 4-fluoro-3-isopropyl-benzylamine
• 1-[4-Fluoro-3-(propan-2-yl)phenyl]methanamine
• SCHEMBL3694809
• GS2624
• DTXSID20653916
• AKOS013201191
• 1112179-28-8
• 1245808-00-7
• DB-011713

• Inchi： 1S/C10H14FN/c1-7(2)9-5-8(6-12)3-4-10(9)11/h3-5,7H,6,12H2,1-2H3
• InChI Key： AIYMDQHZXUSGRO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CN)C=C1C(C)C

Computed Properties

• Exact Mass: 167.111027613Da
• Monoisotopic Mass: 167.111027613Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.021
• Boiling Point: 222 ºC
• Flash Point: 98 ºC

Additional information on (4-Fluoro-3-isopropylphenyl)methanamine

Introduction to (4-Fluoro-3-isopropylphenyl)methanamine (CAS No. 1112179-28-8)

(4-Fluoro-3-isopropylphenyl)methanamine, also known by its CAS number 1112179-28-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl ring and an isopropyl group, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (4-Fluoro-3-isopropylphenyl)methanamine is defined by the presence of a primary amine group attached to a benzene ring substituted with a fluorine atom at the 4-position and an isopropyl group at the 3-position. This configuration imparts specific chemical and biological properties that have been explored in recent studies for their potential therapeutic benefits.

Recent research has highlighted the importance of fluorine substitution in enhancing the pharmacological properties of organic compounds. Fluorine atoms can significantly alter the lipophilicity, metabolic stability, and binding affinity of molecules, making them more suitable for drug development. In the case of (4-Fluoro-3-isopropylphenyl)methanamine, the presence of the fluorine atom at the 4-position of the phenyl ring may enhance its ability to cross biological membranes and improve its interaction with target proteins.

The isopropyl group at the 3-position of the phenyl ring further contributes to the compound's unique properties. Isopropyl groups are known to increase lipophilicity and steric hindrance, which can influence the compound's solubility, permeability, and binding characteristics. These properties are crucial for optimizing drug candidates for various therapeutic applications.

In terms of synthetic methods, (4-Fluoro-3-isopropylphenyl)methanamine can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 4-fluoro-3-isopropylaniline with formaldehyde under appropriate conditions to form the desired amine. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The biological activity of (4-Fluoro-3-isopropylphenyl)methanamine has been investigated in several preclinical studies. These studies have focused on its potential as a lead compound for developing drugs targeting various diseases. For instance, preliminary data suggest that this compound may exhibit anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

Additionally, research has explored the potential neuroprotective effects of (4-Fluoro-3-isopropylphenyl)methanamine. Studies have shown that this compound may have a positive impact on neuronal health by modulating specific signaling pathways involved in neurodegeneration. This makes it a promising candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The safety profile of (4-Fluoro-3-isopropylphenyl)methanamine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, which is an essential consideration for its potential use as a pharmaceutical agent. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, (4-Fluoro-3-isopropylphenyl)methanamine (CAS No. 1112179-28-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, paving the way for future advancements in drug discovery and development.